Cas no 2138152-24-4 (3-Phenyl-1-piperidin-4-ylpropan-1-amine)

• Product Name: 3-Phenyl-1-piperidin-4-ylpropan-1-amine
• CAS No: 2138152-24-4
• MF: C₁₄H₂₂N₂
• MW: 218.337883472443
• CID: 5288998
• Update Time: 2025-06-30

3-Phenyl-1-piperidin-4-ylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-phenyl-1-(piperidin-4-yl)propan-1-amine
• 3-Phenyl-1-piperidin-4-ylpropan-1-amine
• 4-Piperidinemethanamine, α-(2-phenylethyl)-

• Inchi： 1S/C14H22N2/c15-14(13-8-10-16-11-9-13)7-6-12-4-2-1-3-5-12/h1-5,13-14,16H,6-11,15H2
• InChI Key： UXQNTCXQPHEZRP-UHFFFAOYSA-N
• SMILES： N1CCC(CC1)C(CCC1C=CC=CC=1)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 181
• XLogP3: 2
• Topological Polar Surface Area: 38

Additional information on 3-Phenyl-1-piperidin-4-ylpropan-1-amine

3-Phenyl-1-piperidin-4-ylpropan-1-amine: A Comprehensive Overview

3-Phenyl-1-piperidin-4-ylpropan-1-amine is a complex organic compound with the CAS number 2138152-24-4. This compound belongs to the class of amines and features a unique structure that combines a piperidine ring with a phenyl group. The molecule's structure is characterized by a six-membered piperidine ring, which is connected to a phenyl group via a three-carbon chain. This configuration imparts the compound with distinct chemical and physical properties, making it an interesting subject for both academic and industrial research.

The synthesis of 3-Phenyl-1-piperidin-4-ylpropan-1-amine involves multi-step organic reactions, often utilizing reagents such as aldehydes, ketones, and reducing agents. Recent advancements in synthetic chemistry have enabled researchers to optimize the synthesis process, improving yield and purity. These improvements are particularly significant for applications in pharmaceuticals and materials science.

One of the most notable aspects of 3-Phenyl-1-piperidin-4-y propan - 1 - amine is its pharmacological activity. Studies have shown that this compound exhibits potential as a ligand for various receptors, including those involved in pain signaling and neurotransmission. Its ability to modulate these pathways makes it a promising candidate for drug development in the treatment of conditions such as chronic pain and neurodegenerative diseases.

Recent research has also explored the use of 3 - Phenyl - 1 - piperidin - 4 - yl propan - 1 - amine in medicinal chemistry. For instance, scientists have investigated its role as a building block for more complex molecules with enhanced bioactivity. This approach leverages the compound's structural versatility to create derivatives with improved pharmacokinetic profiles.

In addition to its pharmacological applications, 3 - Phenyl - 1 - piperidin - 4 - yl propan - 1 - amine has shown potential in materials science. Its unique electronic properties make it a candidate for use in organic electronics, such as conductive polymers and semiconductors. Researchers are actively exploring how modifications to its structure can enhance its performance in these applications.

The compound's stability under various conditions is another area of interest. Studies have demonstrated that 3 - Phenyl - 1 - piperidin - 4 - yl propan - 1 - amine exhibits good thermal stability, making it suitable for high-temperature applications. However, its sensitivity to certain environmental factors, such as humidity and light, requires careful handling during storage and processing.

From an analytical standpoint, the characterization of 3 - Phenyl - 1 - piperidin - 4 - yl propan - 1 - amine has benefited from advanced spectroscopic techniques such as NMR and mass spectrometry. These methods provide detailed insights into the compound's molecular structure and purity, ensuring high-quality standards in both research and industrial settings.

In conclusion, 3-Phe n yl – 1 – piperidin – 4 – yl propan – 1 – amine (CAS No: 2138152 – 24 – 4) is a versatile compound with significant potential across multiple fields. Its unique structure, coupled with recent advancements in synthesis and application research, positions it as an important molecule in contemporary chemical science.